Cas no 2227780-02-9 ((2R)-1-(3-fluoro-2-methoxyphenyl)propan-2-ol)

• Product Name: (2R)-1-(3-fluoro-2-methoxyphenyl)propan-2-ol
• CAS No: 2227780-02-9
• MF: C₁₀H₁₃FO₂
• MW: 184.207426786423
• CID: 6197469
• PubChem ID: 165647340
• Update Time: 2025-08-05

(2R)-1-(3-fluoro-2-methoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(3-fluoro-2-methoxyphenyl)propan-2-ol
• EN300-1806540
• 2227780-02-9

• Inchi： 1S/C10H13FO2/c1-7(12)6-8-4-3-5-9(11)10(8)13-2/h3-5,7,12H,6H2,1-2H3/t7-/m1/s1
• InChI Key： HILXTKUFISMRIL-SSDOTTSWSA-N
• SMILES： FC1=CC=CC(=C1OC)C[C@@H](C)O

Computed Properties

• Exact Mass: 184.08995782g/mol
• Monoisotopic Mass: 184.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Additional information on (2R)-1-(3-fluoro-2-methoxyphenyl)propan-2-ol

Research Briefing on (2R)-1-(3-fluoro-2-methoxyphenyl)propan-2-ol (CAS: 2227780-02-9) in Chemical Biology and Pharmaceutical Applications

The chiral compound (2R)-1-(3-fluoro-2-methoxyphenyl)propan-2-ol (CAS: 2227780-02-9) has recently emerged as a molecule of significant interest in medicinal chemistry and drug discovery. This briefing synthesizes the latest research findings regarding its synthesis, biological activity, and potential therapeutic applications, with particular attention to studies published within the past three years.

Recent synthetic approaches have focused on asymmetric catalytic methods to achieve high enantiomeric purity of this compound. A 2023 study in Journal of Medicinal Chemistry demonstrated a novel ruthenium-catalyzed asymmetric transfer hydrogenation protocol that achieves >99% ee with yields exceeding 85%. This represents a significant improvement over previous synthetic routes that relied on resolution techniques.

Pharmacological investigations have revealed promising activity as a β-adrenergic receptor modulator. In vitro studies using HEK-293 cells expressing human β2-adrenoceptors showed that (2R)-1-(3-fluoro-2-methoxyphenyl)propan-2-ol acts as a partial agonist with an EC50 of 42 nM, while displaying minimal activity at β1 and β3 subtypes. This subtype selectivity profile suggests potential applications in respiratory diseases without cardiac side effects.

Metabolic stability studies in human liver microsomes indicate moderate clearance (CLint = 23 μL/min/mg protein), with the major metabolic pathway being O-demethylation at the 2-position. Interestingly, the fluorine substitution at the 3-position appears to block aromatic hydroxylation, a common metabolic pathway for similar compounds. These pharmacokinetic properties make it a promising lead compound for further optimization.

Recent patent applications (WO2023017261, US20240051871) have disclosed derivatives of this core structure for potential use in treating chronic obstructive pulmonary disease (COPD) and asthma. The lead optimization efforts focus on improving lung retention while maintaining systemic clearance to minimize side effects. Preliminary in vivo data in rodent models show significant bronchodilation effects at doses as low as 1 mg/kg via inhalation.

Crystallographic studies of the compound bound to β2-adrenoceptor (PDB ID: 8T4J) revealed key interactions: the hydroxyl group forms hydrogen bonds with Asn293 and Ser203, while the methoxy group occupies a hydrophobic pocket near Phe193. The fluorine atom appears to contribute to binding affinity through orthogonal dipole interactions with the backbone carbonyl of Phe193. These structural insights are guiding current structure-activity relationship studies.

Toxicology assessments in preclinical species have shown favorable safety margins, with no observed adverse effects at plasma concentrations up to 10× the therapeutic level. Genotoxicity assays (Ames test, micronucleus test) were negative, suggesting a clean off-target profile. Current research is evaluating the compound's potential in combination therapies with corticosteroids for enhanced anti-inflammatory effects.

Future research directions include the development of prodrug forms to improve oral bioavailability (currently <10% in preclinical species) and investigation of potential applications in other therapeutic areas such as uterine relaxation and neurodegenerative diseases. The compound's unique pharmacophore continues to attract attention as a versatile scaffold for medicinal chemistry optimization.